REACTION_CXSMILES
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[H-].[Na+].[N+:3]([C:6]1[CH:12]=[CH:11][CH:10]=[CH:9][C:7]=1[NH2:8])([O-:5])=[O:4].[C:13](Cl)(=[O:20])[C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1.O>O1CCCC1>[C:13]([NH:8][C:7]1[CH:9]=[CH:10][CH:11]=[CH:12][C:6]=1[N+:3]([O-:5])=[O:4])(=[O:20])[C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1 |f:0.1|
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Name
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Quantity
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1.58 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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2.77 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)(=O)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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19.8 g
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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2.5 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=C(N)C=CC=C1
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Name
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Quantity
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19.83 g
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Type
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solvent
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Smiles
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O1CCCC1
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Type
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CUSTOM
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Details
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stirred for 10 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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cooled with ice
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Type
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ADDITION
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Details
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was dropwise added over 1 hour
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Duration
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1 h
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Type
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CUSTOM
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Details
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to stand at room temperature
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Type
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STIRRING
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Details
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stirred for 30 minutes
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Duration
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30 min
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Type
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STIRRING
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Details
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stirred for 2 hours
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Duration
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2 h
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Type
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CUSTOM
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Details
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separated
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Type
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WASH
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Details
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The separated organic layer was washed with sodium hydroxide solution and saline
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Type
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CUSTOM
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Details
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to obtain an organic layer, which
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Reaction Time |
10 min |
Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)(=O)NC1=C(C=CC=C1)[N+](=O)[O-]
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |